Cas no 882747-67-3 (3-{4-[(2-Thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid)

• Product Name: 3-{4-[(2-Thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid
• CAS No: 882747-67-3
• MF: C₁₅H₁₁NO₅S₃
• MW: 381.446540117264
• CID: 5019403
• Update Time: 2025-11-06

3-{4-[(2-Thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(thiophene-2-sulfonamido)phenoxy]thiophene-2-carboxylic acid
• 3-{4-[(2-thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid
• 3-{4-[(2-Thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid

• Inchi： 1S/C15H11NO5S3/c17-15(18)14-12(7-9-23-14)21-11-5-3-10(4-6-11)16-24(19,20)13-2-1-8-22-13/h1-9,16H,(H,17,18)
• InChI Key： JIFASMPLQXMIHO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=CC(=CC=1)OC1C=CSC=1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 542
• XLogP3: 3.5
• Topological Polar Surface Area: 158

Additional information on 3-{4-[(2-Thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid

Comprehensive Overview of 3-{4-[(2-Thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid (CAS No. 882747-67-3)

3-{4-[(2-Thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid (CAS No. 882747-67-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and sulfonamide functional groups, exhibits potential applications in drug development and advanced material synthesis. Its molecular structure combines a 2-thiophenecarboxylic acid core with a thienylsulfonyl moiety, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in CAS No. 882747-67-3 for its potential role in designing novel small-molecule inhibitors targeting specific enzymes or receptors. The compound's phenoxy-thiophene backbone also makes it a candidate for optoelectronic applications, aligning with the growing interest in organic semiconductors and conductive polymers.

From a synthetic chemistry perspective, 3-{4-[(2-Thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid offers a robust platform for derivatization. Its carboxylic acid group allows for esterification or amidation reactions, while the sulfonamide linkage provides stability and selectivity in binding interactions. These features are critical for developing highly specific bioactive molecules, a key focus in modern precision medicine.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthesis routes. With increasing scrutiny on sustainable chemical processes, CAS No. 882747-67-3 is being evaluated for its compatibility with catalytic methods and solvent-free reactions. This aligns with global trends toward reducing waste and energy consumption in industrial chemistry.

Analytical characterization of 3-{4-[(2-Thienylsulfonyl)amino]phenoxy}-2-thiophenecarboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and development. Additionally, computational studies, including molecular docking and QSAR modeling, are employed to predict its interactions with biological targets, accelerating drug discovery workflows.

As the scientific community continues to explore multi-functional heterocyclic compounds, CAS No. 882747-67-3 stands out for its structural diversity and adaptability. Whether in medicinal chemistry or advanced materials, this compound exemplifies the intersection of innovation and practicality, addressing pressing challenges in health and technology.